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Obtusalin is a triterpenoid compound that has been isolated from medicinal herbs such as Elephantopus

scaber and Melodinus suaveolens. Current scientific literature indicates its primary research application is in

the exploration of its antibacterial properties [1] [2] [3]. This document provides a detailed guide for

researchers on its known activities and standardized protocols for evaluation.

Chemical and Physical Properties

Obtusalin has the molecular formula C₃₀H₅₀O₂ and a molecular weight of 442.7 g/mol [1]. It is typically

supplied as a powder with a purity of ≥98% [1] [2].

Table 1: Basic Chemical Data for Obtusalin

Property Specification

CAS Number 125164-64-9 [1] [2] [3]

Molecular Formula C₃₀H₅₀O₂ [1] [2] [3]

Molecular Weight 442.7 g/mol [1]

Purity ≥98% [1] [2]
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Property Specification

UV Absorption 210 nm [2] [3]

Source Plants Elephantopus scaber, Melodinus suaveolens [1]

Quantitative Biological Activity Data

Research has quantified the antibacterial activity of Obtusalin against several bacterial strains using the

Minimum Inhibitory Concentration (MIC) assay [3].

Table 2: Antibacterial Activity of Obtusalin (MIC Values)

Bacterial Strain Strain Identifier MIC (μg/mL) [3]

Enterococcus faecalis ATCC 10541 50

Staphylococcus aureus ATCC 25922 50

Providencia smartii ATCC 29916 100

Escherichia coli ATCC 8739 100

Detailed Experimental Protocols

Protocol: Broth Microdilution for Determining Minimum
Inhibitory Concentration (MIC)

This protocol is adapted from methods used to evaluate Obtusalin's antibacterial activity [3].

1. Principle The MIC is the lowest concentration of an antimicrobial compound that prevents the visible

growth of a microorganism after overnight incubation. This method uses a serial dilution of Obtusalin in a
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liquid growth medium.

2. Materials

Test Compound: Obtusalin (powder) [1]
Solvent: Dimethyl Sulfoxide (DMSO) [1]

Bacterial Strains: e.g., Staphylococcus aureus ATCC 25922 [3]
Growth Medium: Appropriate broth (e.g., Mueller-Hinton Broth)

Equipment: Sterile 96-well microtiter plates, multichannel pipettes, incubator, spectrophotometer

3. Procedure

Step 1: Preparation of Stock Solution
Dissolve Obtusalin powder in DMSO to prepare a primary stock solution (e.g., 10 mg/mL) [1].
Vortex until completely dissolved.

Step 2: Serial Dilution
Perform a two-fold serial dilution of the stock solution in the growth medium across the 96-well

plate to create a concentration range (e.g., from 100 µg/mL to 0.781 µg/mL) [3].
Step 3: Inoculation

Standardize the bacterial suspension to approximately 5 x 10⁵ CFU/mL and add an equal
volume to each well containing the diluted compound. Include growth control (bacteria, no

compound) and sterility control (medium only) wells.
Step 4: Incubation

Seal the plate and incubate at 37°C for 18-24 hours.
Step 5: Result Interpretation

The MIC is determined as the lowest concentration of Obtusalin that shows no visible turbidity.
This can be confirmed by measuring absorbance with a spectrophotometer or plate reader.

4. Notes

Obtusalin is soluble in DMSO, chloroform, dichloromethane, and acetone [1]. The final concentration
of DMSO in the assay should not exceed 1% (v/v) to avoid antimicrobial effects on the bacteria.

Store Obtusalin powder at -20°C for long-term stability. Stock solutions in DMSO are stable for
approximately one month at -20°C [1] [2].

Mechanism and Workflow Analysis

The following diagram outlines the general research workflow for isolating and evaluating the antibacterial

properties of Obtusalin, from plant material to mechanistic insight.
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Research Applications and Future Directions

The primary research application for Obtusalin is as a natural product lead compound in antibacterial

research [1] [3]. Its moderate activity against both Gram-positive (S. aureus, E. faecalis) and Gram-negative

(E. coli) bacteria makes it a candidate for further chemical optimization and mechanistic studies.

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.smolecule.com/products/s12878145?utm_src=pdf-body-img
https://www.smolecule.com/products/s12878145?utm_src=pdf-body
https://chemfaces.com/natural/Obtusalin-CFN91560.html
https://www.peptidedb.com/database/Obtusalin.html
https://www.smolecule.com/products/s12878145?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Future research directions should focus on:

Mechanism of Action Studies: The specific molecular target of Obtusalin in bacterial cells is
currently unknown. Research should investigate its interaction with cell membranes, key enzymes, or

genetic material.
Structure-Activity Relationship (SAR): Synthesizing and testing analogs of Obtusalin could help

identify which parts of its triterpenoid structure are critical for its activity, potentially leading to more
potent derivatives.

Synergy Studies: Evaluating Obtusalin in combination with known antibiotics could reveal
synergistic effects, potentially restoring the efficacy of existing drugs against resistant strains.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Experimental Protocols]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b12878145#obtusalin-research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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